Cas no 293299-93-1 (Benzoic acid, 4-ethoxy-2,3-difluoro-, methyl ester (9CI))

Benzoic acid, 4-ethoxy-2,3-difluoro-, methyl ester (9CI) is a fluorinated aromatic ester with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring ethoxy and difluoro substituents on the benzoic acid core, enhances its reactivity and selectivity in organic transformations. The methyl ester group improves solubility in common organic solvents, facilitating handling in synthetic processes. This compound’s unique substitution pattern may contribute to its utility as an intermediate in the development of bioactive molecules, particularly where fluorine incorporation is desired for metabolic stability or binding affinity. Its well-defined chemical properties make it a valuable candidate for research and industrial applications requiring tailored aromatic building blocks.

Benzoic acid, 4-ethoxy-2,3-difluoro-, methyl ester (9CI) structure

293299-93-1 structure

Product Name:Benzoic acid, 4-ethoxy-2,3-difluoro-, methyl ester (9CI)

CAS No:293299-93-1

MF:C₁₀H₁₀F₂O₃

MW:216.181410312653

CID:915472

PubChem ID:45094434

Update Time:2025-06-09

Benzoic acid, 4-ethoxy-2,3-difluoro-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-ethoxy-2,3-difluoro-, methyl ester (9CI)
- benzoic acid,4-ethoxy-2,3-difluoro-,methyl ester
- 293299-93-1
- CS-0191124
- methyl 4-ethoxy-2,3-difluorobenzoate
- Benzoic acid, 4-ethoxy-2,3-difluoro-, methyl ester
- E91780
- Inchi： 1S/C10H10F2O3/c1-3-15-7-5-4-6(10(13)14-2)8(11)9(7)12/h4-5H,3H2,1-2H3
- InChI Key： YIOLKQBNNNWTGC-UHFFFAOYSA-N
- SMILES： FC1C(=C(C(=O)OC)C=CC=1OCC)F

Computed Properties

Exact Mass: 216.05980050g/mol
Monoisotopic Mass: 216.05980050g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 35.5Å²

Benzoic acid, 4-ethoxy-2,3-difluoro-, methyl ester (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR00BMB0-250mg	Benzoic acid, 4-ethoxy-2,3-difluoro-, methyl ester (9CI)	293299-93-1	95%	250mg	$698.00	2025-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1261794-500mg	Methyl 4-ethoxy-2,3-difluorobenzoate	293299-93-1	98%	500mg	￥7026.00	2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1261794-1g	Methyl 4-ethoxy-2,3-difluorobenzoate	293299-93-1	98%	1g	￥11700.00	2024-08-03